Cas no 69153-20-4 (2,3-Hexadiene,5-methyl-)

• Product Name: 2,3-Hexadiene,5-methyl-
• CAS No: 69153-20-4
• MF: C₇H₁₂
• MW: 96.1701822280884
• CID: 528777
• PubChem ID: 188081
• Update Time: 2025-04-19

2,3-Hexadiene,5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,3-Hexadiene,5-methyl-
• 5-methylhexa-2,3-diene
• 2,3-Hexadiene, 5-methyl-
• 69153-20-4
• DTXSID30988862

• Inchi： 1S/C7H12/c1-4-5-6-7(2)3/h4,6-7H,1-3H3
• InChI Key： PRBHMWKFRHQKTB-UHFFFAOYSA-N
• SMILES： C(C=C=CC)(C)C

Computed Properties

• Exact Mass: 96.09396
• Monoisotopic Mass: 96.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 82.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2

Experimental Properties

• Density: 0.703
• Boiling Point: 95.6°Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.418
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Allenes Acyclic allenes Acyclic allenes
• Solvents and Organic Chemicals Organic Compounds Allenes Acyclic allenes